Cas no 2171844-17-8 (2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid
• CAS No: 2171844-17-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6440632
• PubChem ID: 165542561
• Update Time: 2025-05-21

2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid
• EN300-1502170
• 2171844-17-8
• 2-{3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentyl}acetic acid

• Inchi： 1S/C28H32N2O5/c1-28(18-11-12-18,26(33)29-19-13-10-17(14-19)15-25(31)32)30-27(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： RASJPBIXCBTOCQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentyl}acetic acid

Compound CAS No. 2171844-17-8: 2-{3-[2-Cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanamido]cyclopentyl}acetic Acid

The compound with CAS No. 2171844-17-8, known as 2-{3-[2-Cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanamido]cyclopentyl}acetic Acid, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is notable for its intricate structure, which incorporates a cyclopentane ring, a cyclopropane moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a valuable substrate for exploring various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the reactivity and stability of the molecule. Researchers have utilized this compound to investigate its behavior under different reaction conditions, such as nucleophilic substitutions and cyclizations. These studies have provided valuable insights into the design of more efficient synthetic pathways for similar compounds.

In addition to its synthetic applications, this compound has also been explored for its biological activity. Preliminary assays have indicated that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in pharmacological research. The integration of the cyclopropyl and cyclopentane rings into its structure contributes to its unique pharmacokinetic properties, making it an interesting candidate for further investigation.

The synthesis of this compound involves a multi-step process that showcases advanced techniques in organic chemistry. Key steps include the formation of the Fmoc-amino acid derivative, followed by coupling reactions to assemble the complex structure. The use of modern protecting group strategies and purification techniques ensures the high purity and stability of the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term persistence in the environment. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, CAS No. 2171844-17-8 represents a significant advancement in organic chemistry, offering versatile applications in both synthetic and biological contexts. Its intricate structure and functional groups make it a valuable tool for researchers seeking to explore new chemical frontiers.